Cas no 1421498-06-7 (N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide)

• Product Name: N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide
• CAS No: 1421498-06-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6288747
• PubChem ID: 71785725
• Update Time: 2025-05-23

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide
• AKOS024533374
• 1421498-06-7
• N-[3-HYDROXY-4-(HYDROXYMETHYL)CYCLOPENTYL]-2-PHENOXYACETAMIDE
• VU0533101-1
• N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-phenoxyacetamide
• F6127-0107

• Inchi： 1S/C14H19NO4/c16-8-10-6-11(7-13(10)17)15-14(18)9-19-12-4-2-1-3-5-12/h1-5,10-11,13,16-17H,6-9H2,(H,15,18)
• InChI Key： XZLMBQBOWVTERV-UHFFFAOYSA-N
• SMILES： OC1CC(CC1CO)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.8Ų

Additional information on N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide

Comprehensive Overview of N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide (CAS No. 1421498-06-7)

The compound N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide (CAS No. 1421498-06-7) is a cyclopentyl derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxymethyl group and a phenoxyacetamide moiety, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzymatic activity and receptor interactions, particularly in the context of metabolic disorders and inflammation.

In recent years, the demand for novel cyclopentyl-based compounds has surged due to their versatility in medicinal chemistry. N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide stands out for its balanced hydrophilicity and lipophilicity, which enhances its bioavailability. This property is critical for oral drug formulations, a topic frequently searched by pharmaceutical professionals and students alike. The compound’s hydroxy and hydroxymethyl groups also contribute to its solubility, addressing a common challenge in drug development.

The synthesis of CAS No. 1421498-06-7 involves multi-step organic reactions, including selective protection and deprotection strategies to achieve high purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards. These methodologies align with current trends in green chemistry and sustainable synthesis, which are hot topics in academic and industrial circles. Researchers often search for "eco-friendly synthesis of phenoxyacetamide derivatives" or "analytical validation of cyclopentyl compounds," reflecting the growing emphasis on environmentally conscious practices.

Beyond its synthetic appeal, N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide has shown promise in preclinical studies for targeting specific pathways involved in chronic diseases. For instance, its potential as a small-molecule modulator of inflammatory cytokines has garnered attention in immunology research. This aligns with frequent search queries like "new anti-inflammatory cyclopentyl derivatives" or "mechanisms of phenoxyacetamide bioactivity." Such investigations are pivotal for developing next-generation therapeutics with fewer side effects.

From a commercial perspective, the compound’s patent landscape and market viability are often discussed in forums and scientific databases. Companies exploring CAS No. 1421498-06-7 for drug development must navigate intellectual property regulations while optimizing cost-effective production methods. Searches like "suppliers of N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide" or "scale-up synthesis of 1421498-06-7" highlight the practical challenges faced by manufacturers. Collaborative efforts between academia and industry are crucial to advancing its applications.

In summary, N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-phenoxyacetamide represents a compelling case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and therapeutic potential make it a valuable candidate for further research. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in addressing unmet medical needs, resonating with global health priorities and innovation-driven inquiries.